Cas no 1897772-09-6 (5-(Ethoxymethyl)-2,3-dihydro-1H-indole)

• Product Name: 5-(Ethoxymethyl)-2,3-dihydro-1H-indole
• CAS No: 1897772-09-6
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 5253544
• Update Time: 2025-05-19

5-(Ethoxymethyl)-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-(Ethoxymethyl)-2,3-dihydro-1H-indole

• Inchi： 1S/C11H15NO/c1-2-13-8-9-3-4-11-10(7-9)5-6-12-11/h3-4,7,12H,2,5-6,8H2,1H3
• InChI Key： VFGOCVIHSWJKTM-UHFFFAOYSA-N
• SMILES： O(CC)CC1C=CC2=C(C=1)CCN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• XLogP3: 2
• Topological Polar Surface Area: 21.3

Additional information on 5-(Ethoxymethyl)-2,3-dihydro-1H-indole

5-(Ethoxymethyl)-2,3-dihydro-1H-indole: A Comprehensive Overview

The compound with CAS No. 1897772-09-6, commonly referred to as 5-(Ethoxymethyl)-2,3-dihydro-1H-indole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the indole family, which is renowned for its versatile applications in drug discovery and materials science. The indole core of this molecule is a bicyclic structure consisting of a benzene ring fused with a pyrrole ring, which contributes to its unique electronic properties and reactivity.

Recent studies have highlighted the potential of 5-(Ethoxymethyl)-2,3-dihydro-1H-indole as a precursor for the synthesis of bioactive compounds. The ethoxymethyl group attached at the 5-position of the indole ring introduces additional functional groups that can be further modified to enhance its biological activity. This makes it an attractive starting material for medicinal chemists aiming to develop novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders.

One of the most intriguing aspects of this compound is its ability to undergo various transformations under different reaction conditions. For instance, the ethoxymethyl group can be converted into other substituents such as hydroxymethyl or carboxylic acid groups through simple hydrolysis reactions. These modifications can significantly alter the molecule's solubility, stability, and bioavailability, making it suitable for diverse applications in drug delivery systems.

In terms of synthesis, 5-(Ethoxymethyl)-2,3-dihydro-1H-indole can be prepared via several routes. One common method involves the alkylation of indole derivatives using appropriate alkylating agents in the presence of a base. This approach allows for precise control over the substitution pattern on the indole ring, enabling chemists to tailor the molecule's properties according to specific requirements.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These studies have provided valuable insights into its molecular structure and reactivity under different conditions. For example, NMR spectroscopy has revealed that the ethoxymethyl group exhibits distinct splitting patterns due to its proximity to the aromatic ring system.

Looking ahead, researchers are exploring new ways to leverage 5-(Ethoxymethyl)-2,3-dihydro-1H-indole in cutting-edge applications such as optoelectronics and sensors. Its conjugated π-system makes it an ideal candidate for use in organic semiconductors and light-emitting diodes (LEDs). By modifying its substituents and optimizing its electronic properties, scientists aim to develop materials with enhanced performance characteristics.

In conclusion, 5-(Ethoxymethyl)-2,3-dihydro-1H-indole (CAS No. 1897772-09-6) is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure and reactivity make it a valuable tool for researchers seeking innovative solutions in drug development and materials science. As our understanding of this compound continues to grow, it is likely that new applications will emerge, further solidifying its importance in modern chemistry.